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Compound of Interest

Compound Name: Copper(ii)methoxide

Cat. No.: B12061249 Get Quote

Essential Safety and Handling Guide for
Copper(II) Methoxide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Copper(II) methoxide. It is intended for researchers,

scientists, and professionals in drug development who may be working with this compound.

Hazard Summary & Key Data
Copper(II) methoxide is a flammable solid that is harmful if swallowed and can cause skin and

eye irritation.[1][2] It is crucial to handle this compound with care in a well-ventilated area, away

from ignition sources.[1][2]

Physical and Chemical Properties

Property Value Reference

CAS Number 1184-54-9 [1]

Molecular Formula C2H6CuO2 [1]

Appearance Green Solid [3]

Odor Alcohol-like [3]
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Hazard Classification

Hazard Category GHS Code

Flammable Solid Category 2 H228

Acute Oral Toxicity Category 4 H302

Skin Corrosion/Irritation Category 2 H315

Serious Eye Damage/Irritation Category 2 H319

Specific target organ toxicity

(single exposure)
Category 3 H335

This data is synthesized from multiple safety data sheets.

Personal Protective Equipment (PPE)
When handling Copper(II) methoxide, the following personal protective equipment is mandatory

to ensure personal safety.

Equipment Specification Purpose

Eye Protection
Goggles (meeting EN 166

standard in Europe)

Protects against dust particles

and splashes.

Hand Protection Protective gloves
Prevents skin contact and

irritation.

Body Protection Long-sleeved clothing Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

particle-filtering half mask

(EN149:2001) may be

necessary.

Prevents inhalation of dust,

which can cause respiratory

irritation.

Information is based on recommendations from safety data sheets.[1]
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Operational Plan: Step-by-Step Handling Protocol
Preparation:

Work Area: Ensure the work area is clean, well-ventilated, and free of ignition sources such

as open flames, hot plates, and sparking equipment.[1][2]

Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible.

[1]

PPE: Don the appropriate personal protective equipment as detailed in the table above.

Handling:

Grounding: When transferring the powder, ground and bond the container and receiving

equipment to prevent static discharge.

Dispensing: Carefully weigh and dispense the required amount of Copper(II) methoxide.

Avoid creating dust.

Closing Containers: Securely close the container immediately after use to prevent

contamination and exposure.

Cleaning: Clean the work area thoroughly after handling. Wash hands and any exposed skin

with soap and water.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1]

Fire Extinguishing Plan

In case of a fire involving Copper(II) methoxide, use the following extinguishing media:

Carbon dioxide (CO2)[2]

Dry chemical powder[2]

Alcohol-resistant foam[3]

Do NOT use a direct water jet, as it may spread the fire. Firefighters should wear self-contained

breathing apparatus and full protective gear.

Spill and Disposal Plan
Spill Decontamination Protocol
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Immediate Actions Containment & Cleanup Decontamination Final Steps

Evacuate Immediate Area Alert Others in the Vicinity Eliminate Ignition Sources Don Appropriate PPE
Contain Spill with Inert Material

(e.g., sand, dry earth)
Carefully Collect Spilled Material

Place in a Labeled, Sealed Container
for Hazardous Waste

Clean Spill Area with Soap and Water Collect Cleaning Materials in Waste Container Dispose of Waste According to Regulations Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe cleanup of a Copper(II) methoxide spill.

Disposal Plan

Copper(II) methoxide and any contaminated materials are considered hazardous waste and

must be disposed of accordingly.[1][3]

Waste Collection: Collect all waste, including spilled material and contaminated cleaning

supplies, in a clearly labeled, sealed container.

Storage: Store the waste container in a designated, well-ventilated area away from

incompatible materials and ignition sources.

Disposal: Arrange for disposal through an approved hazardous waste disposal service.[2][3]

Always follow local, state, and federal regulations for hazardous waste disposal.[1] Do not

dispose of this material down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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